Methyl piperazine-1-carboxylate hydrochloride

• IUPAC Name: methyl piperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C6H12N2O2.ClH/c1-10-6(9)8-4-2-7-3-5-8;/h7H,2-5H2,1H3;1H
• InChI Key: RTMYJZVBCVZCCW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCNCC1.Cl
• Molecular Formula: C6H13ClN2O2
• DSSTOX Substance ID: DTXSID30593379
• Molecular Weight: 180.63 g/mol
• CAS No.: 873697-75-7

Description

“Methyl piperazine-1-carboxylate hydrochloride” is a chemical compound used in the synthesis of piperazine derivatives as kinase inhibitors for the treatment of diabetes, diabetic complications, and other diseases. It may also be used in the synthesis of tert-butyl 2-(N-ethyl-4-methylpiperzaine-1-carboxamido)ethylcarbamate and 4b,8,8-trimethyl-9,10-dioxo-4b,5,6,7,8,8a,9,10-octahydrophenanthren-2-yl 4-methyl-piperazine-1-carboxylate.

Synthesis Analysis

The synthesis of “this compound” involves a reaction of piperazine-1-ium cation, providing a simple, easy, and cheap route to monosubstituted piperazine derivatives. This synthetic arrangement respects the principles of green and sustainable chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” can be found in various databases such as the NIST Chemistry WebBook.

Chemical Reactions Analysis

“this compound” is involved in various chemical reactions. For instance, it may be used in the synthesis of tert-butyl 2-(N-ethyl-4-methylpiperzaine-1-carboxamido)ethylcarbamate and 4b,8,8-trimethyl-9,10-dioxo-4b,5,6,7,8,8a,9,10-octahydrophenanthren-2-yl 4-methyl-piperazine-1-carboxylate.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 180.63 g/mol. More detailed physical and chemical properties can be found in databases like PubChem.

Scientific Research Applications

Antitumor Effects

Methyl piperazine-1-carboxylate hydrochloride derivatives demonstrate significant antitumor effects. For instance, hydrochloride 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenyl-propyl ester (Hyd) showed notable inhibition against tumor growth in mice, including implanted human gastric carcinoma (Fu, 2004).

Metabolism Studies

These compounds also play a crucial role in metabolism studies. Research on the metabolism of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208) in rats using high-performance liquid chromatography and tandem mass spectrometry revealed important insights into the compound's metabolic pathways (Jiang et al., 2007).

Analytical Applications in Drug Metabolism

Further analysis of TM-208 in rats provided detailed insights into its metabolites present in rat plasma and tissues, contributing significantly to the understanding of the drug metabolism of such compounds (Jiang et al., 2007).

Derivatization in Mass Spectrometry

Piperazine-based derivatives, including this compound, have been used for derivatization of carboxyl groups on peptides, enhancing the ionization efficiency in mass spectrometry, crucial for proteome analysis (Qiao et al., 2011).

Chemotherapeutic Activity

Compounds like 1-methyl-4-(alkoxyphenyl thiocarbamyl)piperazine hydrochlorides have been synthesized for testing their activity against diseases like schistosomiasis in experimental animals, indicating their potential as chemotherapeutic agents (Tung, 1957).

Development of Antidepressant Drugs

The potential of piperazinic derivatives, such as this compound, in developing new drugs for mental disorders has been explored. These compounds have shown promise in acting as analgesics, antidepressants, anticonvulsants, and antipsychotics in preclinical studies (Galdino et al., 2015).

Serotonin Receptor Studies

These compounds have been valuable in studying the effects on serotonin receptors, providing insights into their pharmacological properties and potential therapeutic applications (Fuller et al., 1981).

Mechanism of Action

Target of Action

Methyl piperazine-1-carboxylate hydrochloride is a derivative of piperazine . Piperazine and its derivatives show a wide range of biological and pharmaceutical activity . They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . .

Mode of Action

Piperazine, a related compound, is known to bind directly and selectively to muscle membrane gaba receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .

Biochemical Pathways

Piperazine and its derivatives are known to affect a wide range of biochemical pathways due to their broad biological and pharmaceutical activity .

Pharmacokinetics

The piperazine moiety is mainly used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule .

Result of Action

Piperazine, a related compound, is known to cause flaccid paralysis in worms .

Action Environment

It is known that the compound should be stored at room temperature .

Safety and Hazards

When handling “Methyl piperazine-1-carboxylate hydrochloride”, it is recommended to wash face, hands, and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product. Wear protective gloves, protective clothing, eye protection, and face protection. Use only outdoors or in a well-ventilated area. Do not breathe dust, fume, gas, mist, vapors, or spray. Contaminated work clothing should not be allowed out of the workplace. Keep away from heat, sparks, open flames, and hot surfaces.

Biochemical Analysis

Biochemical Properties

Methyl piperazine-1-carboxylate hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to interact with thymidine kinases, which are enzymes involved in the phosphorylation of thymidine . This interaction is crucial for the synthesis of DNA, as thymidine kinases are responsible for the conversion of thymidine to thymidine monophosphate. Additionally, this compound can form complexes with proteins, affecting their structure and function.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the activity of certain signaling pathways, leading to changes in gene expression . This modulation can result in altered cellular metabolism, affecting the overall function of the cell. In some cases, this compound has been shown to induce apoptosis, or programmed cell death, in certain cell types.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. It binds to specific biomolecules, such as enzymes and proteins, altering their activity. For instance, it can inhibit the activity of certain enzymes by binding to their active sites, preventing substrate binding and subsequent catalytic activity . Additionally, this compound can activate other enzymes by inducing conformational changes that enhance their activity. These interactions can lead to changes in gene expression, further influencing cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors to consider. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and heat . Long-term studies have shown that the compound can have lasting effects on cellular function, including sustained changes in gene expression and cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can have beneficial effects, such as enhancing enzyme activity and improving cellular function . At high doses, it can be toxic and cause adverse effects, including cellular damage and apoptosis. Threshold effects have been observed, where a certain dosage level must be reached before significant effects are seen. It is crucial to determine the optimal dosage to maximize benefits while minimizing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for various biochemical reactions. For example, it can affect the metabolic flux of certain pathways by modulating enzyme activity . This modulation can lead to changes in metabolite levels, impacting overall cellular metabolism. Understanding these metabolic pathways is important for elucidating the compound’s role in biochemical processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. The compound is transported across cell membranes by specific transporters and binding proteins . Once inside the cell, it can localize to different cellular compartments, depending on its interactions with other biomolecules. The distribution of this compound can affect its localization and accumulation, influencing its overall activity and function.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It can be directed to particular compartments or organelles by targeting signals and post-translational modifications . For instance, the compound may localize to the nucleus, where it can interact with DNA and influence gene expression. Alternatively, it may be targeted to the mitochondria, affecting cellular metabolism and energy production. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action.